Cas no 1711-06-4 (3-Methylbenzoyl chloride)

• Product name: 3-Methylbenzoyl chloride
• CAS No: 1711-06-4
• MF: C₈H₇ClO
• MW: 154.593581438065
• MDL: MFCD00000681
• CID: 41856
• PubChem ID: 24847479

3-Methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• m-Toluoyl chloride
• 3-Methylbenzoyl chloride
• meta-toluoyl chloride
• m-toluyl chloride
• : 3-Methylbenzoyl chloride
• 3-methylbenzoic acid chloride
• 3-methyl-benzoyl chloride
• 3-Toluoyl chloride
• Benzoyl chloride,3-methyl
• EINECS 216-976-8
• meta-methyl benzoyl chloride
• m-Methylbenzoyl chloride
• Toluoyl chloride
• 3-ToluylChloride
• toluoylchloride
• 3-toluoylchloride
• m-Toluoyl chloride,99%
• m-Toluoyl chloride 99%
• Benzoyl chloride, 3-methyl-
• Meta methyl benzoyl chloride
• 3-Methylbenzoylchloride
• W2VJW4350K
• YHOYYHYBFSYOSQ-UHFFFAOYSA-N
• m-toluoyl-chloride
• 3-toluoyl-chloride
• m-Toluic a
• F2190-0040
• NSC97207
• 1711-06-4
• FS-4487
• m-Toluoyl chloride, 99%
• BAA71106
• SCHEMBL103438
• A811288
• Q-200389
• m-toluenecarbonyl chloride
• m-Toluic acid chloride
• AM82911
• EN300-373475
• Q27292234
• BRN 0878419
• CCRIS 8619
• AKOS009158375
• NSC 97207
• DTXSID0061905
• FT-0652555
• UNII-W2VJW4350K
• NSC-97207
• NS00025613
• D78225
• T0309
• m-toluoylchloride
• MFCD00000681
• FT-0629018
• InChI=1/C8H7ClO/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H
• 4-09-00-01716 (Beilstein Handbook Reference)
• DB-218153
• DB-043853
• DTXCID8035479
• STL183343

• MDL： MFCD00000681
• Inchi： 1S/C8H7ClO/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H3
• InChI Key： YHOYYHYBFSYOSQ-UHFFFAOYSA-N
• SMILES： ClC(C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H])=O
• BRN： 0878419

Computed Properties

• Exact Mass: 154.01900
• Monoisotopic Mass: 154.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Tautomer Count: nothing
• Topological Polar Surface Area: 17.1
• Surface Charge: 0

Experimental Properties

• Color/Form: Fluids.
• Density: 1.173 g/mL at 25 °C(lit.)
• Melting Point: -23°C
• Boiling Point: 86 °C/5 mmHg(lit.)
• Flash Point: Fahrenheit: 170.6 ° f
  Celsius: 77 ° c
  
• Refractive Index: n20/D 1.5485(lit.)
• Water Partition Coefficient: Reacts with water.
• PSA: 17.07000
• LogP: 2.37400
• Sensitiveness: Moisture Sensitive
• Solubility: Insoluble in water.

3-Methylbenzoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H335
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：3265
• WGK Germany：1
• Hazard Category Code： 34-36/37
• Safety Instruction： S24/25-S45-S36/37/39-S27-S26-S23
• RTECS：DM6644000
• Hazardous Material Identification：
• Packing Group：II
• TSCA：Yes
• Safety Term：8
• Risk Phrases：R34
• Hazard Level：8
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances
• Packing Group：II
• HazardClass：8
• PackingGroup：II

3-Methylbenzoyl chloride Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides